Cas no 1807941-77-0 ((2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride)
1807941-77-0 structure
Product Name:(2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride
CAS No:1807941-77-0
MF:C13H21ClFNO
MW:261.76334643364
MDL:MFCD28348062
CID:4619245
PubChem ID:112756396
Update Time:2025-09-18
(2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{[1-(2-fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride
- (2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride
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- MDL: MFCD28348062
- Inchi: 1S/C13H20FNO.ClH/c1-9(2)13(8-16)15-10(3)11-6-4-5-7-12(11)14;/h4-7,9-10,13,15-16H,8H2,1-3H3;1H/t10?,13-;/m1./s1
- InChI Key: JWBIAASCXBSZGU-XTBNCEIVSA-N
- SMILES: C(C1C=CC=CC=1F)(C)N[C@H](CO)C(C)C.Cl
Computed Properties
- Exact Mass: 261.13
- Monoisotopic Mass: 261.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
(2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F489713-10mg |
(2S)-2-{[1-(2-Fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F489713-50mg |
(2S)-2-{[1-(2-Fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | F489713-100mg |
(2S)-2-{[1-(2-Fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-200146-0.05g |
(2S)-2-{[1-(2-fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 95% | 0.05g |
$235.0 | 2023-09-16 | |
| Enamine | EN300-200146-0.1g |
(2S)-2-{[1-(2-fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 95% | 0.1g |
$352.0 | 2023-09-16 | |
| Enamine | EN300-200146-0.25g |
(2S)-2-{[1-(2-fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 95% | 0.25g |
$503.0 | 2023-09-16 | |
| Enamine | EN300-200146-0.5g |
(2S)-2-{[1-(2-fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 95% | 0.5g |
$791.0 | 2023-09-16 | |
| Enamine | EN300-200146-1.0g |
(2S)-2-{[1-(2-fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 95% | 1g |
$1014.0 | 2023-06-03 | |
| Enamine | EN300-200146-2.5g |
(2S)-2-{[1-(2-fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 95% | 2.5g |
$1988.0 | 2023-09-16 | |
| Enamine | EN300-200146-5.0g |
(2S)-2-{[1-(2-fluorophenyl)ethyl]amino}-3-methylbutan-1-ol hydrochloride |
1807941-77-0 | 95% | 5g |
$2940.0 | 2023-06-03 |
(2S)-2-{1-(2-Fluorophenyl)ethylamino}-3-methylbutan-1-ol hydrochloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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